Cas no 893094-06-9 (2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893094-06-9
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5801604
• Update Time: 2025-06-29

2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-3-carboxamide, 2-[(4-butoxybenzoyl)amino]-5,6-dihydro-N-methyl-
• 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C20H24N2O3S/c1-3-4-12-25-14-10-8-13(9-11-14)18(23)22-20-17(19(24)21-2)15-6-5-7-16(15)26-20/h8-11H,3-7,12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： GJAKVWANKGPJSV-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(OCCCC)C=C1)S2

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 459.4±45.0 °C(Predicted)
• pka: 12.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Comprehensive Overview of 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893094-06-9)

The compound 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893094-06-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a cyclopentabthiophene core and butoxybenzamido side chain, makes it a promising candidate for applications in drug discovery and advanced material design. Researchers are particularly interested in its potential as a kinase inhibitor or biomarker, given its structural similarity to bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s thiophene and amide functionalities are key to its interactions with biological targets, making it a subject of studies focused on anti-inflammatory and anticancer properties. Its CAS No. 893094-06-9 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) analyses.

The synthesis of 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. Its butoxybenzamido moiety enhances solubility, a critical factor for bioavailability in drug development. Recent publications highlight its role in small-molecule libraries, where it serves as a scaffold for optimizing pharmacokinetic profiles. This aligns with the broader trend of fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

From a materials science perspective, the cyclopentabthiophene core of this compound contributes to its electron-rich character, making it suitable for organic electronics applications. Researchers are exploring its use in OLEDs and conductive polymers, capitalizing on its charge transport properties. The compound’s thermal stability and optical properties are also under investigation, particularly for sustainable energy solutions—a trending topic in green chemistry forums.

Analytical characterization of CAS No. 893094-06-9 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods confirm its structural integrity and compatibility with Good Manufacturing Practices (GMP). As regulatory standards for novel excipients tighten, this compound’s safety data is increasingly scrutinized, especially in preclinical trials. This reflects the pharmaceutical industry’s focus on translational research, bridging lab-scale findings to clinical applications.

In summary, 2-(4-butoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide represents a convergence of medicinal chemistry and advanced materials innovation. Its CAS No. 893094-06-9 serves as a gateway for researchers exploring structure-based drug design and functional materials. With ongoing studies linking its molecular architecture to therapeutic efficacy, this compound is poised to remain a focal point in interdisciplinary scientific inquiry.